![molecular formula C17H16N2O3 B286758 N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide](/img/structure/B286758.png)
N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide
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Overview
Description
N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide, also known as Mecamylamine, is a compound that has been extensively studied for its scientific research application. Mecamylamine is a non-competitive antagonist of the nicotinic acetylcholine receptor (nAChR) and has been used to study the role of nAChRs in various physiological processes.
Mechanism of Action
N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide is a non-competitive antagonist of the nAChR. It binds to the receptor and prevents the binding of acetylcholine, the endogenous ligand of the receptor. This results in the inhibition of the receptor's function and the downstream physiological processes that are regulated by the receptor.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. This compound has also been shown to modulate synaptic plasticity and learning and memory. Additionally, this compound has been shown to have anti-inflammatory effects and may have potential therapeutic applications in inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its specificity for nAChRs. It allows researchers to selectively study the effects of nAChRs on various physiological processes. However, one of the limitations of using this compound is its non-specific binding to other receptors and ion channels. This can result in off-target effects and can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide. One direction is to further investigate its potential therapeutic applications in various diseases, including inflammatory diseases, addiction, and depression. Another direction is to study the effects of this compound on different subtypes of nAChRs and to develop more selective nAChR antagonists. Additionally, the development of new imaging techniques may allow for the visualization of nAChRs in vivo and could provide new insights into the role of nAChRs in physiological processes.
Synthesis Methods
The synthesis of N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide involves the condensation of 2-methoxyphenylacetonitrile and 5-methyl-3-isoxazolylamine in the presence of acetic anhydride and pyridine. The resulting product is then hydrolyzed with hydrochloric acid to yield this compound.
Scientific Research Applications
N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been extensively used in scientific research to study the role of nAChRs in various physiological processes. It has been used to study the effects of nAChRs on neurotransmitter release, synaptic plasticity, and learning and memory. This compound has also been used to study the role of nAChRs in addiction, depression, and anxiety disorders.
Properties
Molecular Formula |
C17H16N2O3 |
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Molecular Weight |
296.32 g/mol |
IUPAC Name |
N-(2-methoxyphenyl)-2-(5-methyl-1,2-benzoxazol-3-yl)acetamide |
InChI |
InChI=1S/C17H16N2O3/c1-11-7-8-15-12(9-11)14(19-22-15)10-17(20)18-13-5-3-4-6-16(13)21-2/h3-9H,10H2,1-2H3,(H,18,20) |
InChI Key |
XKMFLKMOOCPNEZ-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=CC=CC=C3OC |
Canonical SMILES |
CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=CC=CC=C3OC |
Origin of Product |
United States |
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